Cas no 156510-95-1 (theta-Cyclodextrin)

• Product Name: theta-Cyclodextrin
• CAS No: 156510-95-1
• MF: C₇₈H₁₃₀O₆₅
• MW: 2107.8278336525
• CID: 6636427
• PubChem ID: 132427655
• Update Time: 2024-01-15

theta-Cyclodextrin Chemical and Physical Properties

Names and Identifiers

• theta-Cyclodextrin
• 156510-95-1

• Inchi： 1S/C78H130O65/c79-1-14-64-51(116)65(66(117)118-14)131-52-15(2-80)119-67(39(104)27(52)92)132-53-16(3-81)120-68(40(105)28(53)93)133-54-17(4-82)121-69(41(106)29(54)94)134-55-18(5-83)122-70(42(107)30(55)95)135-56-19(6-84)123-71(43(108)31(56)96)136-57-20(7-85)124-72(44(109)32(57)97)137-58-21(8-86)125-73(45(110)33(58)98)138-59-22(9-87)126-74(46(111)34(59)99)139-60-23(10-88)127-75(47(112)35(60)100)140-61-24(11-89)128-76(48(113)36(61)101)141-62-25(12-90)129-77(49(114)37(62)102)142-63-26(13-91)130-78(143-64)50(115)38(63)103/h14-117H,1-13H2/t14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51+,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66+,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-/m1/s1
• InChI Key： YTCJPMWRBDVDMB-ZQMQSLPDSA-N
• SMILES： O1[C@H]2[C@@H](O)O[C@H](CO)[C@H]([C@@H]2O)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@H]1[C@@H](CO)O2)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 2106.6867044g/mol
• Monoisotopic Mass: 2106.6867044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 39
• Hydrogen Bond Acceptor Count: 65
• Heavy Atom Count: 143
• Rotatable Bond Count: 13
• Complexity: 3810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 65
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -27.9
• Topological Polar Surface Area: 1030Ų